N-cyclohexyl-4-(1-methyl-6-oxopyridine-3-carbonyl)piperazine-1-carboxamide

• IUPAC Name: N-cyclohexyl-4-(1-methyl-6-oxopyridine-3-carbonyl)piperazine-1-carboxamide
• InChI: InChI=1S/C18H26N4O3/c1-20-13-14(7-8-16(20)23)17(24)21-9-11-22(12-10-21)18(25)19-15-5-3-2-4-6-15/h7-8,13,15H,2-6,9-12H2,1H3,(H,19,25)
• InChI Key: NBDHZNLBWTWRSN-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=CC1=O)C(=O)N2CCN(CC2)C(=O)NC3CCCCC3
• Molecular Formula: C18H26N4O3
• Molecular Weight: 346.4 g/mol

Description

N-cyclohexyl-4-(1-methyl-6-oxopyridine-3-carbonyl)piperazine-1-carboxamide is a complex organic compound that has garnered attention in various fields of scientific research

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-cyclohexyl-4-(1-methyl-6-oxopyridine-3-carbonyl)piperazine-1-carboxamide typically involves multi-step organic reactions. One common method starts with the preparation of the piperazine ring, followed by the introduction of the cyclohexyl group and the pyridine moiety. The reaction conditions often include the use of catalysts, solvents, and specific temperature and pressure settings to ensure the desired product yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. The use of automated reactors and precise control of reaction parameters can enhance the efficiency and scalability of the synthesis. Additionally, purification techniques such as crystallization, distillation, and chromatography are employed to obtain the final product with high purity.

Chemical Reactions Analysis

Types of Reactions

N-cyclohexyl-4-(1-methyl-6-oxopyridine-3-carbonyl)piperazine-1-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic or electrophilic substitution reactions can occur, depending on the functional groups present in the molecule.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenated solvents and catalysts like palladium on carbon.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines.

Scientific Research Applications

N-cyclohexyl-4-(1-methyl-6-oxopyridine-3-carbonyl)piperazine-1-carboxamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-cyclohexyl-4-(1-methyl-6-oxopyridine-3-carbonyl)piperazine-1-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to downstream effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

N-cyclohexyl-4-(1-methyl-6-oxopyridine-3-carbonyl)piperazine-1-carboxamide analogs: Compounds with similar structures but different substituents.

Piperazine derivatives: Other compounds containing the piperazine ring with various functional groups.

Pyridine derivatives: Molecules featuring the pyridine moiety with different substituents.

Uniqueness

This compound stands out due to its unique combination of functional groups, which confer specific chemical and biological properties. This uniqueness makes it a valuable compound for research and development in multiple scientific disciplines.